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Antiviral Mechanism of Action and Comparative Profile

The table below summarizes the core mechanisms and key characteristics of Zanamivir-Cholesterol

Conjugate alongside other influenza antivirals.

Drug Name Mechanism of Action Key Advantages /| Characteristics = Administration Route

| Zanamivir-Cholesterol Conjugate [1] [2] | Long-acting neuraminidase (NA) inhibitor; also inhibits

assembly of progeny virions [1]. | - Single-dose efficacy in mouse models [1].

o Effective against oseltamivir-resistant strains (e.g., H275Y) [1].

¢ Improved pharmacokinetics and plasma half-life over Zanamivir [1]. | (In research, likely systemic
injection based on experimental design [3]) | | Zanamivir (Standard) [4] | Neuraminidase inhibitor
(prevents viral release). | - Effective against some oseltamivir-resistant strains [4]. | Inhaled [4] | |
Oseltamivir [4] | Neuraminidase inhibitor. | - Oral administration [4].

e Demonstrated cost-effectiveness, especially in high-risk populations [5]. | Oral [4] | | Baloxavir
Marboxil [4] | Cap-snatching inhibitor (blocks viral replication). | - Single oral dose regimen [4].

e Shown to be cost-effective vs. standard of care [5].

¢ Resistance can emerge [4]. | Oral [4] | | Peramivir [4] | Neuraminidase inhibitor. | - Intravenous
administration; long half-life [4]. | Intravenous [4] | | Laninamivir [4] | Neuraminidase inhibitor. | -
Single-dose inhalation [4].

¢ Slow dissociation from neuraminidase [4]. | Inhaled [4] |
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Experimental Efficacy Data for Zanamivir-Cholesterol
Conjugate

The promising profile of the conjugate is based on preclinical studies. The table below summarizes key

experimental findings.

Experimental Model Findings Dosing Regimen (Conjugate vs. Standard)

Mouse Lethal Challenge Model (Wild-type & Oseltamivir-resistant HIN1) [1] | - 100% survival in mice
| g yp

treated with a single dose of the conjugate [1].

e Markedly improved antiviral efficacy and plasma half-life compared to standard Zanamivir [1]. |
Single-dose conjugate vs. twice-daily standard Zanamivir for 5 days [1]. |

Proposed Mechanism of Action Workflow

The Zanamivir-Cholesterol Conjugate has a unique proposed mechanism that extends beyond traditional

neuraminidase inhibitors, which you can visualize in the following workflow.
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Zanamivir-Cholesterol
Conjugate
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Disrupts assembly of
new progeny virions
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drug-resistant viruses
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Gaps in Cost-Effectiveness Evidence

A significant gap exists in the economic analysis of Zanamivir-Cholesterol Conjugate, while data is more

established for other antivirals.

e For Zanamivir-Cholesterol Conjugate: No published cost-effectiveness analyses were found.
As a recently developed candidate in the research phase, formal economic evaluations comparing it
to other antivirals are not yet available [1] [2].

¢ For Other Antivirals: Economic evaluations suggest that oseltamivir and baloxavir are cost-
effective for influenza treatment, particularly in high-risk populations [5]. One older study indicated
that standard zanamivir had a lower cost per symptom-free day than oseltamivir [6]. A 2001
analysis found zanamivir's cost per QALY in high-risk patients compared favorably with other
common drugs [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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